Cas no 2229146-54-5 (3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine)

• Product Name: 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine
• CAS No: 2229146-54-5
• MF: C₁₁H₁₆F₃N₃
• MW: 247.260052680969
• CID: 5849495
• PubChem ID: 165648026
• Update Time: 2025-07-18

3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 2229146-54-5
• EN300-1955903
• 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine

• Inchi： 1S/C11H16F3N3/c1-17-9(5-8-3-2-4-15-7-8)6-10(16-17)11(12,13)14/h6,8,15H,2-5,7H2,1H3
• InChI Key： VPNKXEWHXONMBY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC2CNCCC2)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 247.12963201g/mol
• Monoisotopic Mass: 247.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine

Comprehensive Overview of 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine (CAS No. 2229146-54-5)

3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine (CAS No. 2229146-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and piperidine moiety, make it a valuable intermediate for drug discovery and crop protection applications. Researchers are increasingly exploring its potential due to its ability to modulate biological targets with high specificity.

The compound's pyrazole ring and methyl-substituted nitrogen contribute to its stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its role in the development of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, aligning with the growing demand for precision therapeutics. Industry trends show a surge in searches for "trifluoromethyl pyrazole derivatives" and "piperidine-based drug candidates," reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2229146-54-5 exemplifies advancements in heterocyclic chemistry. Its synthesis often involves cross-coupling reactions and selective functionalization, topics frequently queried in academic and industrial forums. The compound's logP value and hydrogen bonding capacity are also key discussion points, as these properties influence its pharmacokinetic profile.

Environmental and regulatory considerations further underscore its importance. With the rise of green chemistry initiatives, researchers are optimizing synthetic routes to minimize waste and energy consumption. Queries like "sustainable synthesis of fluorinated compounds" and "eco-friendly piperidine derivatives" dominate scholarly databases, indicating a shift toward sustainable practices in chemical manufacturing.

In agrochemical applications, 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine is investigated for its potential as a pesticide synergist. The trifluoromethyl group enhances lipophilicity, improving membrane penetration—a property highly sought after in pest control formulations. This aligns with global searches for "next-generation crop protection agents" and "low-residue pesticides."

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, techniques commonly referenced in peer-reviewed journals. The demand for "advanced analytical methods for heterocycles" reflects the need for robust quality control in industrial settings.

Future prospects for CAS No. 2229146-54-5 include its integration into combinatorial chemistry libraries and high-throughput screening platforms. As AI-driven drug discovery gains traction, compounds with well-defined structure-activity relationships (SAR) like this one are prioritized. Searches for "AI in medicinal chemistry" and "fragment-based drug design" highlight this intersection of technology and science.

In summary, 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}piperidine represents a convergence of innovation in synthetic chemistry, therapeutic development, and sustainable practices. Its multifaceted applications ensure its continued prominence in scientific discourse and industrial pipelines.